
Application Notes and Protocols for
Bromotrifluoromethane (Halon 1301) Cylinders

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromotrifluoromethane

Cat. No.: B1217167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromotrifluoromethane, also known by trade names such as Halon 1301, is a colorless,

odorless, non-combustible gas shipped as a liquefied compressed gas.[1][2] Due to its effective

fire-suppressant properties, it has been historically used in fire extinguishing systems.[3]

However, it is also recognized as an ozone-depleting substance.[2][4] These notes provide

detailed procedures for the safe handling and storage of Bromotrifluoromethane cylinders in

a laboratory and research setting.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Bromotrifluoromethane is provided

in the table below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value

Molecular Formula CBrF3[2][5]

Molar Mass 148.91 g/mol [2]

Appearance Colorless, odorless gas[1][2]

Boiling Point -57.75 °C (-72°F)[2][6]

Melting Point -167.78 °C (-267°F)[2][6]

Vapor Pressure 1434 kPa at 20 °C[2]

Vapor Density (air=1) 5.14[6]

Solubility in Water 0.03 g/L at 20 °C[2][6]

Critical Temperature 66.9 °C (152.4°F)[2]

Critical Pressure 3.956 MPa[2]

Ozone Depletion Potential (ODP) 10 (CCl3F = 1)[2]

Handling and Storage Protocols
Proper handling and storage of Bromotrifluoromethane cylinders are critical to ensure the

safety of laboratory personnel and the integrity of the research environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Bromotrifluoromethane cylinders to

determine the appropriate level of PPE. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

splash goggles.[7][8]

Skin Protection
Insulated gloves when handling cylinders to

protect against frostbite.[9]

Respiratory Protection

Not normally required in well-ventilated areas. In

case of a leak or in a confined space, a self-

contained breathing apparatus (SCBA) is

necessary.[7][8][10]

Body Protection Standard laboratory coat.

Cylinder Handling Workflow
The following diagram outlines the standard operating procedure for handling

Bromotrifluoromethane cylinders in a laboratory setting.
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Cylinder Handling Workflow

Receiving and Inspection

Transport

Storage

In Use

Receive Cylinder

Inspect Cylinder for Damage

Verify Label and Contents

Secure Cylinder on a suitable hand truck

If OK

Transport to Storage/Use Area

Store in a designated, well-ventilated area

Secure cylinder in an upright position

Connect to equipment rated for cylinder pressure

Use in a well-ventilated area

Close valve after each use and when empty

Click to download full resolution via product page
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Caption: Workflow for receiving, transporting, storing, and using Bromotrifluoromethane
cylinders.

Storage Conditions
Cylinders of Bromotrifluoromethane must be stored in a location that meets the following

criteria:

Ventilation: A well-ventilated, dry area.[7][10][11]

Temperature: Keep container below 50°C (125°F).[7][10][11] Store away from direct sunlight

and sources of heat.[7][11]

Security: Cylinders should be stored upright and firmly secured to prevent falling or being

knocked over.[7][11] The valve protection cap should be in place.[7]

Segregation: Store away from incompatible materials.[7]

Emergency Procedures
In the event of a leak or exposure, the following procedures should be followed.

Leak Response Workflow
The following diagram illustrates the steps to take in the event of a Bromotrifluoromethane
cylinder leak.
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Leak Response Workflow

Leak Detected

Evacuate the immediate area

Ensure adequate ventilation

Wear Self-Contained Breathing Apparatus (SCBA)

Attempt to stop the release if safe to do so

Move leaking cylinder to a safe, well-ventilated area

If possible

Notify laboratory supervisor and safety officer

If not possible

Click to download full resolution via product page

Caption: Steps to follow in the event of a Bromotrifluoromethane cylinder leak.

First Aid Measures
The following table summarizes the appropriate first-aid responses to Bromotrifluoromethane
exposure.
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Exposure Route First Aid Procedure

Inhalation

Remove the victim to an uncontaminated area.

Keep the victim warm and rested. If breathing

has stopped, apply artificial respiration. Seek

immediate medical attention.[10]

Skin Contact

Contact with the liquid can cause frostbite.[1]

For frostbite, thaw affected areas with lukewarm

water. Do not rub the affected area. Seek

medical attention.[9]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes.[10] If frostbite occurs, seek

immediate medical attention.[6]

Ingestion
Ingestion is not considered a potential route of

exposure.[10]

Important Note: In case of overexposure, the use of adrenaline (epinephrine) is contraindicated

due to the risk of cardiac arrhythmia.[4]

Exposure Limits
Adherence to established exposure limits is crucial for personnel safety.

Organization TWA (8-hour) STEL (15-minute)

ACGIH 1000 ppm[7][9] -

NIOSH 1000 ppm (6100 mg/m³)[7][9] -

OSHA 1000 ppm (6100 mg/m³)[7] -

Disposal Considerations
Empty cylinders should be returned to the supplier. Do not attempt to dispose of cylinders

yourself. Ensure the valve is closed and the valve protection cap is in place before returning.[7]
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Bromotrifluoromethane is an ozone-depleting substance and should not be released into the

atmosphere.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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